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Compound of Interest

Compound Name: Triethylgermanium chloride

Cat. No.: B1583768

Technical Support Center: Handling
Triethylgermanium Chloride

This guide provides detailed information, troubleshooting advice, and standardized protocols
for researchers, scientists, and drug development professionals working with the air- and
moisture-sensitive reagent, triethylgermanium chloride.

Section 1: Properties of Triethylgermanium Chloride

Triethylgermanium chloride is a colorless liquid that is highly sensitive to moisture,
necessitating the use of inert atmosphere techniques for all handling and storage.[1] It is
classified as harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin
and eye irritation.[1][2][3]

Quantitative Data Summary
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Property Value Reference
CAS Number 994-28-5 [1][4]
Molecular Formula CeH1sCIGe [1][4]
Formula Weight 195.23 g/mol [4]
Appearance Colorless Liquid [1][5]

Purity >98% [4]

Section 2: Frequently Asked Questions - General
Handling & Safety

Q: What is triethylgermanium chloride and why does it require special handling? A:
Triethylgermanium chloride is an organogermanium compound used in chemical synthesis.
[6] Its primary hazard in a laboratory setting is its high sensitivity to moisture and air.[1]
Exposure to atmospheric water can lead to decomposition, compromising the reagent's
integrity and the outcome of the experiment. Therefore, all manipulations must be performed
under an inert atmosphere, such as dry nitrogen or argon.[7][8]

Q: What are the primary health hazards associated with triethylgermanium chloride? A:
Triethylgermanium chloride is harmful if swallowed, inhaled, or if it comes into contact with
skin.[1][5] It is known to cause significant skin irritation and serious eye irritation.[2] Inhalation
may also lead to respiratory irritation.[1]

Q: What Personal Protective Equipment (PPE) should be worn when handling this compound?
A: When handling triethylgermanium chloride, appropriate PPE is mandatory. This includes:

o Eye/Face Protection: Tightly fitting safety goggles and a face shield are recommended.[9]

o Skin Protection: Handle with chemical-resistant gloves (inspect before use) and wear a lab
coat.[3][9] Contaminated clothing should be removed and washed before reuse.[3]

» Respiratory Protection: Use only in a well-ventilated area, such as a fume hood. If ventilation
is inadequate, a suitable respirator must be worn.[5]
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Q: How must triethylgermanium chloride be stored? A: Proper storage is critical. The
compound must be kept in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[3] Crucially, the container should be stored under an inert nitrogen atmosphere to prevent
degradation from moisture.[1]

Q: What is the correct procedure for a small spill? A: In the event of a spill, first ensure the area
is well-ventilated and remove all sources of ignition.[9][10] Absorb the spill with an inert material
such as sand, silica gel, or a universal binder.[1][10] Collect the material into a suitable, closed
container for disposal.[1] Do not let the product enter drains.[9]

Section 3: FAQs - Inert Atmosphere Setups

Q: What is the difference between a glovebox and a Schlenk line? A: Both create an inert
environment for handling air-sensitive compounds.[7]

o Aglovebox is a sealed container filled with inert gas, allowing for manipulation of chemicals
through attached gloves.[11][12] It is ideal for procedures requiring dexterity, such as
weighing solids.[13]

e A Schlenk line is a dual-manifold glassware system connected to sources of inert gas and
vacuum.[13][14] It allows for reactions and transfers to be carried out in specialized flasks
(Schlenk flasks) outside of a glovebox.

Q: When should | use a glovebox for handling triethylgermanium chloride? A: A glovebox is
the preferred environment when you need to weigh out solid reagents that will be used in a
reaction with triethylgermanium chloride.[13] It is also ideal for preparing and storing
samples or reagents that require long-term protection from the atmosphere.

Q: When is a Schlenk line more appropriate? A: A Schlenk line is ideal for conducting the actual
chemical reaction.[13] It is perfectly suited for transferring triethylgermanium chloride (a
liquid) from its storage vessel to the reaction flask and for performing subsequent reaction
steps like heating, cooling, and stirring under an inert atmosphere.
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Liquid Transfer Workflow (Schlenk Line)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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